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Compound of Interest

Compound Name: beta-Carotene-d8

Cat. No.: B15139026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available β-Carotene-d8

standards, their analytical applications, and detailed methodologies for their use in research

and development. β-Carotene-d8, a deuterated isotopologue of β-carotene, serves as an

invaluable internal standard for mass spectrometry-based quantification, enabling precise and

accurate measurement of β-carotene in complex biological matrices.

Commercially Available β-Carotene-d8
β-Carotene-d8 is available from various chemical suppliers as a high-purity reference material.

This stable isotope-labeled compound is crucial for studies in clinical and food research,

particularly for pharmacokinetic and metabolic profiling.

Product Specifications
Quantitative data for a commercially available β-Carotene-d8 standard is summarized in the

table below. This information is critical for accurate experimental design and data interpretation.
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Parameter Value Source

CAS Number 53163-44-3 MedChemExpress

Molecular Formula C₄₀H₄₈D₈ MedChemExpress

Molecular Weight 544.92 g/mol MedChemExpress

Purity 96.42% MedChemExpress

Analytical Applications and Experimental Protocols
β-Carotene-d8 is predominantly utilized as an internal standard in chromatographic and mass

spectrometric methods to correct for analyte loss during sample preparation and instrumental

analysis. Its chemical and physical properties closely mimic that of the endogenous analyte, β-

carotene, ensuring co-elution and similar ionization efficiency, which are essential for accurate

quantification.

Quantification of β-Carotene in Human Plasma by LC-
MS/MS
This protocol outlines a common application of β-Carotene-d8 for the quantification of β-

carotene in human plasma, a method frequently employed in clinical research and nutritional

studies.

2.1.1. Materials and Reagents

β-Carotene-d8 (Internal Standard)

β-Carotene (Analyte Standard)

Human Plasma (e.g., K₂EDTA)

Hexane

Ethanol

Methanol
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Methyl-tert-butyl ether (MTBE)

Water (LC-MS grade)

Solid-Phase Extraction (SPE) Cartridges (e.g., aminopropyl-bonded silica)

2.1.2. Experimental Workflow

The following diagram illustrates the general workflow for the quantification of β-carotene in

human plasma using β-Carotene-d8 as an internal standard.
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Sample Preparation

Solid-Phase Extraction (Optional)

LC-MS/MS Analysis

Plasma Sample

Spike with
β-Carotene-d8 (IS)

Protein Precipitation
(e.g., with Ethanol)

Liquid-Liquid Extraction
(e.g., with Hexane)

Evaporation to Dryness

Reconstitution in
Injection Solvent

Load Reconstituted Sample

Inject into LC-MS/MS

Wash Cartridge

Elute Analyte and IS

Chromatographic Separation

Mass Spectrometric Detection

Quantification
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Dietary Intake & Absorption Conversion

Signaling & Function

β-Carotene Retinal
BCO1/BCO2

Retinol (Vitamin A)

Retinoic Acid RAR/RXR Receptors Gene Expression Cellular Functions
(Growth, Differentiation)
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To cite this document: BenchChem. [Commercially Available β-Carotene-d8 Standards: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139026#commercially-available-beta-carotene-d8-
standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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